molecular formula C11H14O B8807965 2-Isopropyl-6-methylbenzaldehyde CAS No. 54876-90-3

2-Isopropyl-6-methylbenzaldehyde

Cat. No. B8807965
CAS RN: 54876-90-3
M. Wt: 162.23 g/mol
InChI Key: RNGMRNOGEALOPW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Isopropyl-6-methylbenzaldehyde is a useful research compound. Its molecular formula is C11H14O and its molecular weight is 162.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Isopropyl-6-methylbenzaldehyde suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Isopropyl-6-methylbenzaldehyde including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

54876-90-3

Product Name

2-Isopropyl-6-methylbenzaldehyde

Molecular Formula

C11H14O

Molecular Weight

162.23 g/mol

IUPAC Name

2-methyl-6-propan-2-ylbenzaldehyde

InChI

InChI=1S/C11H14O/c1-8(2)10-6-4-5-9(3)11(10)7-12/h4-8H,1-3H3

InChI Key

RNGMRNOGEALOPW-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C(=CC=C1)C(C)C)C=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 1-bromo-2-isopropyl-6-methylbenzene (6.9 g, 32.4 mmol) in diethyl ether (50 ml) was added magnesium turnings (0.9 g, 37 mmol) and the mixture was refluxed in nitrogen atmosphere until the reaction was started and was then stirred overnight at room temperature. Dimethylformamide (4 ml) was added dropwise during 10 min. and the mixture was stirred for 30 min. Saturated ammmoniumchloride solution (30 ml) was added and the mixture was stirred for 1 h. The organic layer was separated, filtrated and evaporated under reduced pressure. Purification by column chromatography on silica gel using hexane:methylene chloride (3:2) as eluent gave 1.75 g (33%) of the title compound .
Quantity
6.9 g
Type
reactant
Reaction Step One
Quantity
0.9 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
4 mL
Type
reactant
Reaction Step Two
[Compound]
Name
solution
Quantity
30 mL
Type
reactant
Reaction Step Three
Yield
33%

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.